molecular formula C12H14BrNO3 B6724861 3-Bromo-5-(diethylcarbamoyl)benzoic acid

3-Bromo-5-(diethylcarbamoyl)benzoic acid

Cat. No.: B6724861
M. Wt: 300.15 g/mol
InChI Key: XPCMAVYZGLHXKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-5-(diethylcarbamoyl)benzoic acid is a sophisticated benzoic acid derivative designed for pharmaceutical research and development. This compound integrates a bromo substituent and a diethylcarbamoyl group onto a benzoic acid scaffold, making it a valuable building block for constructing novel molecules with potential biological activity . Benzoic acid and its derivatives are fundamental precursors in organic synthesis and are frequently employed in the creation of active compounds, including various heterocycles . The structural features of this compound suggest its primary application in medicinal chemistry as a key intermediate. Bromobenzoic acids are commonly utilized in metal-catalyzed cross-coupling reactions, such as the Ullmann-Goldberg reaction, to synthesize complex nitrogen-containing heterocycles like quinazolines and quinazolinones . These structures are prominent in drug discovery due to their diverse pharmacological profiles. Furthermore, the carboxamide and carboxylic acid functionalities provide handles for further derivatization, enabling researchers to create a wide array of analogs for structure-activity relationship (SAR) studies. This product is intended for research applications only and is not for diagnostic, therapeutic, or any human or veterinary use. Researchers are advised to consult the safety data sheet (SDS) prior to use and handle this material in accordance with laboratory best practices.

Properties

IUPAC Name

3-bromo-5-(diethylcarbamoyl)benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14BrNO3/c1-3-14(4-2)11(15)8-5-9(12(16)17)7-10(13)6-8/h5-7H,3-4H2,1-2H3,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XPCMAVYZGLHXKK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1=CC(=CC(=C1)Br)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14BrNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthesis of 3-Bromo-5-methylbenzoic Acid

The precursor 3-bromo-5-methylbenzoic acid is synthesized from (3-bromo-5-methylphenyl)methanol through potassium permanganate-mediated oxidation:

Reaction Conditions

  • Substrate : (3-Bromo-5-methylphenyl)methanol (25.0 g, 124 mmol)

  • Oxidizing Agent : KMnO₄ (39.3 g, 249 mmol)

  • Solvent System : Acetone/water (500 mL/600 mL)

  • Temperature : Reflux (100°C)

  • Time : 1 hour

  • Yield : 60% (16.0 g)

Post-reaction workup involves acidification with HCl, bicarbonate extraction, and ether purification. The product exhibits characteristic NMR signals at δ 8.05 (s, 1H, Ar-H), 7.85–7.84 (m, 1H), and 2.40 (s, 3H, CH₃).

Carbamoylation via Nucleophilic Acyl Substitution

Direct Carbamoylation of 3-Bromo-5-carboxybenzoic Acid

Patent WO2013065059A1 describes a single-pot method for converting aromatic carboxylic acids to N,N-diethylcarboxamides using diethylcarbamoyl chloride and 1-methylimidazole:

Reaction Conditions

  • Substrate : 3-Bromo-5-carboxybenzoic acid (hypothetical)

  • Reagent : N,N-Diethylcarbamoyl chloride (1.2 eq)

  • Base : 1-Methylimidazole (1.5 eq)

  • Solvent : Tetrahydrofuran (THF)

  • Temperature : 25°C

  • Time : 30 minutes

  • Yield : ~70% (estimated from analogous reactions)

The mechanism involves deprotonation of the carboxylic acid by 1-methylimidazole, forming a reactive carboxylate that attacks the electrophilic carbamoyl chloride.

Alternative Route: Diazonium Salt Functionalization

Diazotization of 5-Amino-2-bromobenzoic Acid

Comparative Analysis of Synthetic Methods

Method Key Step Yield Advantages Limitations
Oxidation-CarbamoylationKMnO₄ oxidation + acyl substitution60%High regioselectivityMulti-step purification required
Diazonium CouplingDiazotization + Cu-catalyzed coupling45%Direct functionalizationSensitive to moisture and temperature

Reaction Monitoring and Characterization

Critical Analytical Techniques :

  • NMR Spectroscopy : Confirms substitution patterns (e.g., δ 2.40 ppm for CH₃ in precursor).

  • LCMS : Validates molecular ion peaks (e.g., m/z 316.18 for target compound).

  • XRD : Resolves crystalline structure of intermediates.

Industrial-Scale Considerations

Process Intensification Strategies :

  • Continuous Flow Reactors : Enhance safety during exothermic diazotization.

  • Solvent Recycling : THF and acetone recovery reduces costs.

Regulatory Compliance :

  • Bromine handling requires OSHA-compliant ventilation.

  • Carbamoyl chloride derivatives necessitate toxicity assessments.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(diethylcarbamoyl)benzoic acid undergoes various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

    Oxidation Reactions: The compound can undergo oxidation to form corresponding carboxylic acids or other oxidized derivatives.

    Reduction Reactions: Reduction of the compound can lead to the formation of amines or other reduced products.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include sodium hydroxide or potassium hydroxide in the presence of a suitable solvent.

    Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide are used under acidic conditions.

    Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are employed under controlled conditions.

Major Products Formed

    Substitution Reactions: Products include various substituted benzoic acids.

    Oxidation Reactions: Products include oxidized derivatives such as carboxylic acids.

    Reduction Reactions: Products include amines and other reduced compounds.

Scientific Research Applications

3-Bromo-5-(diethylcarbamoyl)benzoic acid has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(diethylcarbamoyl)benzoic acid involves its interaction with specific molecular targets and pathways. The bromine atom and the diethylcarbamoyl group play crucial roles in its reactivity and biological activity. The compound may inhibit certain enzymes or interact with cellular receptors, leading to its observed effects.

Comparison with Similar Compounds

Key Structural and Functional Differences:

  • Electron-Withdrawing Groups: Trifluoromethyl (-CF₃) and trifluoromethoxy (-OCF₃) substituents increase acidity and metabolic stability, making these derivatives valuable in drug design .
  • Synthetic Utility: Bromine at position 3 directs electrophilic substitution to the para position, enabling regioselective modifications. For example, 3-bromo-5-(trifluoromethyl)benzonitrile undergoes palladium-catalyzed coupling to form cyano-substituted derivatives . DCBA’s carbamoyl group can participate in amide bond formation or hydrolysis, offering versatility in prodrug design .

Q & A

Q. What are the optimized synthetic routes for 3-Bromo-5-(diethylcarbamoyl)benzoic acid, and how can reaction yields be improved?

Methodological Answer :

  • Step 1 : Bromination of a pre-functionalized benzoic acid precursor (e.g., 5-(diethylcarbamoyl)benzoic acid) using N-bromosuccinimide (NBS) in a polar aprotic solvent like DMF at 0–25°C. Catalytic Lewis acids (e.g., FeCl₃) may enhance regioselectivity .
  • Step 2 : Introduce the diethylcarbamoyl group via amidation. React 3-bromo-5-carboxybenzoic acid with diethylamine in the presence of coupling agents like EDCI/HOBt or DCC .
  • Optimization :
    • Temperature : Lower temperatures (0–10°C) reduce side reactions during bromination.
    • Solvent : Use anhydrous DCM or THF for amidation to prevent hydrolysis.
    • Catalysts : Pd-based catalysts (e.g., Pd(OAc)₂) improve coupling efficiency in multi-step syntheses .

Q. How is the purity and structural identity of 3-Bromo-5-(diethylcarbamoyl)benzoic acid validated post-synthesis?

Methodological Answer :

  • Analytical Techniques :
    • ¹H/¹³C NMR : Confirm substitution patterns (e.g., aromatic protons at δ 7.5–8.5 ppm, diethylcarbamoyl CH₂ at δ 1.2–1.4 ppm) .
    • LCMS : Verify molecular ion peaks (e.g., [M+H]⁺ expected at m/z ≈ 316) and purity (AUC ≥95%) .
    • Melting Point : Compare with analogs (e.g., 3-Bromo-5-(trifluoromethoxy)benzoic acid melts at 87–89°C ).

Advanced Research Questions

Q. How do steric and electronic effects of the diethylcarbamoyl group influence substitution reactions at the 3-bromo position?

Methodological Answer :

  • Electronic Effects : The electron-withdrawing carbamoyl group activates the aromatic ring toward nucleophilic aromatic substitution (NAS) but deactivates it toward electrophilic substitution.
  • Steric Effects : The diethyl group may hinder access to the bromine atom, requiring bulky ligands (e.g., Xantphos) in Pd-catalyzed cross-couplings .
  • Mitigation Strategies :
    • Use microwave-assisted synthesis to accelerate slow reactions .
    • Employ Ullmann or Buchwald-Hartwig conditions for aminations .

Q. What are the applications of 3-Bromo-5-(diethylcarbamoyl)benzoic acid in medicinal chemistry and enzyme inhibition studies?

Methodological Answer :

  • Medicinal Chemistry : Acts as a precursor for protease inhibitors or kinase-targeting scaffolds. The bromine serves as a handle for Suzuki-Miyaura couplings to introduce aryl/heteroaryl groups .
  • Enzyme Inhibition : Functionalize the carbamoyl group to mimic natural substrates (e.g., transition-state analogs for hydrolases). IC₅₀ values can be optimized via structure-activity relationship (SAR) studies .

Q. What safety protocols are critical when handling 3-Bromo-5-(diethylcarbamoyl)benzoic acid in laboratory settings?

Methodological Answer :

  • PPE : Wear nitrile gloves, lab coat, and safety goggles to avoid skin/eye contact .
  • Ventilation : Use fume hoods during synthesis to prevent inhalation of bromine vapors.
  • Waste Disposal : Segregate halogenated waste and consult institutional guidelines for hazardous chemical disposal .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.